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Introduction
4-Aminomorpholine, also known as N-Aminomorpholine or morpholin-4-amine, is a versatile

heterocyclic amine that serves as a crucial building block in medicinal chemistry and organic

synthesis.[1][2] Its unique structural features, combining a morpholine ring with a primary amino

group, impart desirable physicochemical properties, making it a valuable intermediate in the

development of novel therapeutic agents and other fine chemicals.[1][3] This technical guide

provides an in-depth overview of the chemical properties, structure, synthesis, and applications

of 4-Aminomorpholine.

Chemical Structure and Identification
The structure of 4-Aminomorpholine consists of a saturated six-membered morpholine ring

where the nitrogen atom is substituted with an amino group.

IUPAC Name: morpholin-4-amine[2]

Synonyms: N-Aminomorpholine, 4-Morpholinamine[2]
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CAS Number: 4319-49-7[2]

Molecular Formula: C₄H₁₀N₂O[2]

SMILES:NN1CCOCC1

InChI:1S/C4H10N2O/c5-6-1-3-7-4-2-6/h1-5H2

InChI Key:MKQLBNJQQZRQJU-UHFFFAOYSA-N

Physicochemical Properties
4-Aminomorpholine is a clear, colorless to faintly yellow liquid under standard conditions.[1] It

is characterized by its miscibility in water and slight solubility in organic solvents like chloroform

and methanol.[4] A summary of its key quantitative properties is presented in Table 1.

Property Value Reference(s)

Molecular Weight 102.14 g/mol

Boiling Point 168 °C (at 760 mmHg) [4]

Density 1.059 g/mL (at 25 °C)

Refractive Index 1.4772 (at 20 °C)

Flash Point 58 °C (136.4 °F) - closed cup

pKa 4.19 (+1) (at 25 °C) [4]

Vapor Pressure 1.65 mmHg (at 25 °C) [4]

LogP -0.16950 [4]

Water Solubility Miscible [4]

Table 1: Key Physicochemical Properties of 4-Aminomorpholine.

Experimental Protocols
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Synthesis of 4-Aminomorpholine via Reduction of 4-
Nitrosomorpholine
A green and efficient method for the synthesis of 4-Aminomorpholine involves the reduction of

4-nitrosomorpholine using a zinc powder-palladium-carbon bimetallic catalyst in a weak acidic

system generated by carbon dioxide and water.[5]

Materials:

4-Nitrosomorpholine

Zinc powder (Zn)

Palladium on carbon (Pd/C, 10%)

Ammonium chloride (NH₄Cl)

Water (H₂O)

Carbon dioxide (CO₂)

Closed three-necked flask with a carbon dioxide ventilation device and a gas flow meter

Procedure:

To a closed three-necked flask, add 4-nitrosomorpholine (1 mol), 500 mL of water, and 5.0 g

of ammonium chloride.[5]

Begin stirring the mixture and introduce carbon dioxide gas into the system at a rate of 0.4

L/min.[5]

After a period of ventilation, heat the reaction mixture to 40 °C.[5]

Add 128.6 g (2.0 mol) of zinc powder in batches, maintaining the temperature between 35-45

°C during the addition.[5]

After the addition is complete, continue the reaction until completion, monitoring by a suitable

method (e.g., TLC or HPLC).[5]
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Upon completion, the reaction mixture is worked up to isolate the 4-Aminomorpholine
product. The work-up typically involves filtration to remove the catalyst and unreacted zinc,

followed by extraction and distillation of the product.[5]

Reactants

Reaction
Work-up Product

4-Nitrosomorpholine

Three-Necked Flask
(35-45 °C)

Zn Powder

Pd/C

CO2/H2O

Filtration Extraction Distillation 4-Aminomorpholine

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Aminomorpholine.

Spectroscopic Characterization
The structure of 4-Aminomorpholine can be confirmed using various spectroscopic

techniques.

¹H NMR (300MHz, CDCl₃): The proton NMR spectrum is expected to show signals for the

methylene protons adjacent to the oxygen and the nitrogen of the amino group, as well as

the protons of the amino group itself. A patent describes the following peaks for a related

compound: 2.61 (t, 4H, CH₂), 3.32 (broad, 2H, NH₂), 3.73 (t, 4H, OCH₂).[5]
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¹³C NMR (300MHz, CDCl₃): The carbon NMR spectrum will show distinct signals for the two

sets of methylene carbons in the morpholine ring. The patent reports peaks at δ 66.5 and

57.8 ppm for a related compound.[5]

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

the N-H stretching of the primary amine (typically two bands in the region of 3300-3500

cm⁻¹), C-H stretching of the methylene groups (around 2850-2960 cm⁻¹), and C-O-C

stretching of the ether linkage (around 1100 cm⁻¹).[6][7]

Mass Spectrometry: Mass spectral analysis will show the molecular ion peak corresponding

to the molecular weight of 4-Aminomorpholine (102.14 g/mol ).[2]

Reactivity and Applications
4-Aminomorpholine is a stable compound under normal conditions but is incompatible with

strong oxidizing agents, acids, acid chlorides, acid anhydrides, and carbon dioxide.[8] The

presence of the primary amino group makes it a versatile nucleophile for various chemical

transformations.

Its primary application is as an intermediate in the synthesis of more complex molecules,

particularly in the pharmaceutical and agrochemical industries.[1] It has been utilized in the

preparation of:

Antiviral agents: For the prevention and treatment of influenza.

Carbonic anhydrase inhibitors: A class of drugs with various therapeutic applications.

Novel tricyclic derivatives: For potential pharmaceutical use.

Furthermore, 4-Aminomorpholine is employed as a corrosion inhibitor and an oxygen

scavenger in water treatment processes, where it forms a protective film on metal surfaces.[1]

Biological Activity and Signaling Pathways
While 4-Aminomorpholine itself is not typically the final active pharmaceutical ingredient, the

morpholine moiety is a privileged structure in medicinal chemistry, known to be a component of

various biologically active compounds.[3] The incorporation of the morpholine ring can improve
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the pharmacokinetic properties of a drug candidate, such as its solubility and metabolic

stability.

Currently, there is limited publicly available information detailing specific signaling pathways

that are directly modulated by 4-Aminomorpholine. Its biological significance lies in its role as

a precursor to other molecules that may interact with various biological targets. For instance,

derivatives of 4-aminoquinolines, which share some structural similarities in terms of the amino-

heterocycle motif, have been investigated for their leishmanicidal activity, targeting the

parasite's mitochondria.[9] However, direct evidence for 4-Aminomorpholine's involvement in

specific signaling cascades is not well-documented.

Safety and Handling
4-Aminomorpholine is a flammable liquid and vapor. It is harmful if swallowed, in contact with

skin, or if inhaled, and causes skin and serious eye irritation.[8][10] It may also cause

respiratory irritation.[10] Therefore, appropriate personal protective equipment, including

gloves, safety glasses, and a respirator, should be used when handling this chemical. It should

be stored in a cool, dry, and well-ventilated area away from sources of ignition and

incompatible materials.[8]

Conclusion
4-Aminomorpholine is a chemical compound of significant interest to researchers and

professionals in drug development and fine chemical synthesis. Its well-defined chemical

properties and versatile reactivity make it a valuable intermediate for the creation of a wide

range of functional molecules. While its direct biological activity and interaction with signaling

pathways are not extensively characterized, its role as a key building block in the synthesis of

bioactive compounds is firmly established. The synthetic protocol outlined provides a green and

efficient route to this important molecule, further enhancing its utility in research and industrial

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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